Cas no 987-02-0 (Demecycline)

• Product Name: Demecycline
• CAS No: 987-02-0
• MF: C₂₁H₂₂N₂O₈
• MW: 430.407986164093
• CID: 808915
• PubChem ID: 54682469
• Update Time: 2025-04-19

Demecycline Chemical and Physical Properties

Names and Identifiers

• 2-Naphthacenecarboxamide,4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-1,11-dioxo-,(4S,4aS,5aS,6S,12aS)-
• (4S,4aS,5aS,6S,12aR)-4-(dimethylamino)-1,6,10,11,12a-pentahydroxy-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide
• DEMECYCLINE
• Demethyltetracycline
• CL 22415; Demethyltetracycline; Floricina
• D03681
• AKOS040748232
• HY-108971
• CHEMBL2106517
• DEMECYCLINE [INN]
• Demeciclina [INN-Spanish]
• Demeciclina
• A IX
• DEMECYCLINE [USAN]
• NS00011909
• SCHEMBL194288
• Demecyclinum
• 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-1,11-dioxo-, (4S-(4alpha,4aalpha,5aalpha,6beta,12alpha))-
• RP-6798
• NIOSH/CB9564000
• CL 22415
• CHEBI:207838
• CB95640000
• 6-Demethyltetracyclin
• Q27290401
• 4beta-Dimethylamino-1,4,4a,5,5a,6,11,12a-octahydro-3,6alpha,10,12,12abeta-pentahydro-1,11-dioxo-2-naphthacencarboxamid
• CS-0033830
• 987-02-0
• 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-1,11-dioxo-, (4S-(4alpha,4aalpha,5aalpha,6beta,12aalpha))-
• 6-demethyltetracycline
• UNII-TV240CH11P
• 4-(Dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-1,11-dioxo-2-naphthacenecarboxamide
• Demecycline (USAN/INN)
• TV240CH11P
• Antibiotic RP-6798
• CL-22415
• Demecyclinum [INN-Latin]
• 2-NAPHTHACENECARBOXAMIDE, 4-(DIMETHYLAMINO)-1,4,4A,5,5A,6,11,12A-OCTAHYDRO-3,6,10,12,12A-PENTAHYDROXY-1,11-DIOXO-, (4S-(4.ALPHA.,4A.ALPHA.,5A.ALPHA.,6.BETA.,12A.ALPHA.))-
• Demecyclin
• A-IX
• Demecycline [USAN:INN]
• DTXSID001024794
• Demethyltetracycline (>90%)
• Demecycline

• Inchi： 1S/C21H22N2O8/c1-23(2)14-9-6-8-12(16(26)11-7(15(8)25)4-3-5-10(11)24)18(28)21(9,31)19(29)13(17(14)27)20(22)30/h3-5,8-9,14-15,24-26,29,31H,6H2,1-2H3,(H2,22,30)/t8-,9-,14-,15+,21-/m0/s1
• InChI Key： RMVMLZHPWMTQGK-SOUFLCLCSA-N
• SMILES： O[C@@]12C(=C(C(N)=O)C([C@H]([C@@H]1C[C@@H]1[C@@H](C3C=CC=C(C=3C(=C1C2=O)O)O)O)N(C)C)=O)O

Computed Properties

• Exact Mass: 430.138
• Monoisotopic Mass: 430.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 2
• Complexity: 924
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 182A^2
• Surface Charge: 0
• Tautomer Count: 168
• XLogP3: 0.1

Experimental Properties

• Density: 1.69
• Melting Point: Not available
• Boiling Point: 693.5°Cat760mmHg
• Flash Point: 373.2°C
• Refractive Index: 1.757
• Vapor Pressure: 0.0±2.8 mmHg at 25°C

Demecycline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tetracyclines Tetracyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tetracyclines